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Introduction
Reactive Blue 5 (C.I. Reactive Blue 5) is an anthraquinone-based reactive dye known for its

bright, brilliant blue shade.[1] It is widely used in the textile industry for dyeing cellulosic fibers

such as cotton and viscose, as well as protein fibers like wool and silk.[1] Reactive dyes form a

covalent bond with the fiber, resulting in excellent wet fastness properties.[2][3] This strong

bond is typically formed under alkaline conditions, following an initial exhaustion phase in the

presence of an electrolyte.[2][4] The study of Reactive Blue 5, and similar dyes like Reactive

Black 5, is crucial for optimizing dyeing processes, enhancing dye-fiber interaction, and

minimizing environmental impact by improving dye fixation and reducing effluent.[5]

Mechanism of Dyeing
The dyeing process with reactive dyes on cellulosic fibers like cotton occurs in three main

stages:

Exhaustion: The dye molecules are adsorbed onto the fiber surface from the aqueous

solution. This process is facilitated by the addition of an electrolyte, such as Glauber's salt

(sodium sulfate), which neutralizes the negative surface charge of the cotton fiber, thereby

promoting dye uptake.[2][4]

Fixation: In the presence of an alkali, such as soda ash (sodium carbonate), the cellulose

fiber is ionized (Cellulose-O⁻). The reactive group of the dye then undergoes a nucleophilic
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substitution or addition reaction with the ionized fiber, forming a strong, stable covalent bond.

[2][4]

Wash-off: After fixation, a thorough washing or "soaping" process is required to remove any

unfixed or hydrolyzed dye from the fabric surface.[2][4] This step is critical for achieving high

wet fastness and preventing color bleeding.[6]

Key Parameters in Dyeing Research
Several parameters are investigated to understand and optimize the dyeing process:

Adsorption Kinetics: Studies the rate of dye uptake by the fiber. The adsorption of reactive

dyes like Reactive Black 5 onto cotton often follows a pseudo-second-order kinetic model,

indicating that the rate-limiting step may be a chemical sorption process.[5][7][8]

Adsorption Isotherms: At equilibrium, the distribution of dye between the fiber and the

dyebath is described by models like the Langmuir and Freundlich isotherms. The Langmuir

model suggests a monolayer coverage of dye on the fiber surface.[5][9]

Thermodynamics: Parameters such as enthalpy (ΔH°), entropy (ΔS°), and Gibbs free energy

(ΔG°) reveal the nature of the dyeing process. For many reactive dyes, the process is

endothermic (ΔH° > 0) and spontaneous (ΔG° < 0), with adsorption favored at higher

temperatures.[5][9]

Dyeing Conditions: Factors like pH, temperature, initial dye concentration, and electrolyte

concentration significantly affect dye adsorption and fixation.[5][10]

Quantitative Data Summary
The following tables summarize key quantitative data from research on Reactive Blue 5 and

analogous reactive dyes.

Table 1: Adsorption Isotherm and Kinetic Model Parameters for Reactive Dyes on Cotton
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Parameter Model Value/Observation Reference

Adsorption Isotherm Langmuir

Fits well,
suggesting
monolayer dye
coverage.

[5][9]

Freundlich

Also used, indicates

physical adsorption on

heterogeneous

surfaces.

[11]

Adsorption Kinetics Pseudo-Second-Order

Best describes the

adsorption process,

suggesting

chemisorption is rate-

limiting.

[5][7][8][12]

Maximum Adsorption Langmuir (q_max)

25.77 mg/g at 298 K

(for a similar reactive

dye).

[12]

| Effect of Temperature | Adsorption Capacity | Increases with increasing temperature,

indicating an endothermic process. |[5][9] |

Table 2: Thermodynamic Parameters for Reactive Dye Adsorption on Cotton | Parameter |

Symbol | Typical Value/Interpretation | Reference | | :--- | :--- | :--- | :--- | | Enthalpy Change | ΔH°

| Positive | The adsorption process is endothermic. |[5][9][11] | | Entropy Change | ΔS° |

Positive | Increased randomness at the solid-liquid interface during adsorption. |[11] | | Gibbs

Free Energy | ΔG° | Negative | The adsorption process is spontaneous. |[9] |

Table 3: Typical Colorfastness Properties of Reactive Blue 5 on Cotton
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Fastness Property
Test Standard
(Typical)

Grade (1-5 Scale*) Reference

Light Fastness ISO 105-B02 5-6 [1]

Washing Fastness ISO 105-C06 4-5 [13][14]

Perspiration Fastness ISO 105-E04 5 [1]

Rubbing (Crocking) ISO 105-X12 Dry: 4-5, Wet: 3-4 [13][14]

*Note: Lightfastness is often rated on a 1-8 Blue Wool scale.[15] A 1-5 scale is used here for

consistency, where higher grades indicate better fastness.[16]

Experimental Protocols
Protocol 1: Exhaust Dyeing of Cotton Fabric with
Reactive Blue 5
Objective: To dye a cotton fabric sample using an exhaust method.

Materials:

Scoured and bleached cotton fabric

Reactive Blue 5 dye

Glauber's salt (Na₂SO₄)

Soda ash (Na₂CO₃)

Wetting agent

Sequestering agent

Leveling agent

Laboratory dyeing machine (e.g., beaker dyer)
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Procedure:

Recipe Calculation: Prepare a recipe based on the weight of the fabric (o.w.f). For a medium

shade (e.g., 2% shade):

Reactive Blue 5: 2% o.w.f

Glauber's Salt: 40 g/L[4]

Soda Ash: 14 g/L[4]

Wetting/Leveling/Sequestering agents: ~1 g/L each[4]

Material to Liquor Ratio (MLR): 1:20[17]

Dyebath Preparation: Fill the dyeing vessel with the required amount of water. Add the

sequestering, wetting, and leveling agents and mix well. Add the pre-dissolved dye solution.

Dyeing - Exhaustion Phase:

Introduce the cotton fabric into the dyebath at room temperature.

Run the machine for 10 minutes.

Gradually add the calculated amount of Glauber's salt over 15-20 minutes.

Raise the temperature to 60°C and run for 30 minutes to allow for dye exhaustion.[3][8]

Dyeing - Fixation Phase:

Add the calculated amount of soda ash to the dyebath to raise the pH and initiate fixation.

Continue dyeing at 60°C for another 45-60 minutes.[17]

Wash-off and Soaping:

Drain the dyebath.

Rinse the fabric with cold water.
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Perform a soaping wash at 90-95°C for 10-15 minutes with a non-ionic detergent (e.g., 2

g/L) to remove unfixed dye.

Rinse thoroughly with hot water, followed by cold water, until the rinse water is clear.

Drying: Squeeze the excess water from the fabric and air-dry or oven-dry at a moderate

temperature.

Protocol 2: Assessment of Colorfastness to Washing
(ISO 105-C06)
Objective: To determine the resistance of the dyed fabric's color to laundering.

Materials:

Dyed fabric specimen (e.g., 10x4 cm)

Multifiber adjacent fabric (containing wool, cotton, nylon, polyester, etc.)

ISO standard soap solution (e.g., 5 g/L)

Sodium perborate (if required by the specific test method)[18]

Launder-Ometer or similar apparatus

Stainless steel balls (for mechanical agitation)

Grey Scale for Assessing Staining and Color Change

Procedure:

Sample Preparation: Stitch the dyed fabric specimen to the multifiber fabric of the same size.

Washing: Place the composite specimen in a stainless steel container of the Launder-

Ometer. Add the required volume of washing solution and stainless steel balls.

Test Cycle: Seal the container and run the machine for the specified time and temperature

(e.g., 30 minutes at 40°C for test A1S).[18]
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Rinsing and Drying: After the cycle, remove the specimen, rinse it thoroughly in cold water,

and then air-dry at a temperature not exceeding 60°C.

Evaluation: Allow the sample to condition. Compare the color change of the dyed specimen

with the original fabric using the Grey Scale for Color Change. Compare the degree of

staining on each strip of the multifiber fabric with an unstained piece using the Grey Scale for

Staining. Rate on a scale of 1 (poor) to 5 (excellent).[16][18][19]

Protocol 3: Assessment of Colorfastness to Rubbing
(ISO 105-X12)
Objective: To determine the amount of color transferred from the fabric surface by rubbing.

Materials:

Dyed fabric specimen

Standard white cotton rubbing cloth

Crockmeter (rubbing fastness tester)

Grey Scale for Assessing Staining

Procedure:

Dry Rubbing:

Mount the dyed fabric specimen onto the base of the Crockmeter.

Fix a piece of dry rubbing cloth onto the rubbing finger.

Lower the finger onto the specimen and perform 10 complete turns of the crank at a rate

of one turn per second.

Wet Rubbing:

Soak a fresh piece of rubbing cloth in deionized water and squeeze it to a specific wet

pick-up (typically 100%).
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Repeat the rubbing procedure with the wet cloth.

Evaluation: Remove the rubbing cloths and allow them to air-dry. Evaluate the degree of

staining on each cloth using the Grey Scale for Staining. Rate on a scale of 1 (heavy

staining) to 5 (no staining).[19][20]
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Exhaust Dyeing Workflow for Reactive Blue 5
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Caption: Workflow for the exhaust dyeing of cotton with Reactive Blue 5.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b090824?utm_src=pdf-body-img
https://www.benchchem.com/product/b090824?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Covalent Bond Formation in Reactive Dyeing
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Caption: Simplified reaction showing covalent bond formation.

Colorfastness Testing Workflow
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Caption: Workflow for common colorfastness tests on dyed textiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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